Cas no 1247371-36-3 (2-(Propan-2-yloxy)pyridin-4-amine)

• Product Name: 2-(Propan-2-yloxy)pyridin-4-amine
• CAS No: 1247371-36-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4580427
• PubChem ID: 61708307
• Update Time: 2025-11-01

2-(Propan-2-yloxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yloxy)pyridin-4-amine
• 2-propan-2-yloxypyridin-4-amine
• 4-Pyridinamine, 2-(1-methylethoxy)-
• 2-ISOPROPOXYPYRIDIN-4-AMINE
• AT18134
• 2-(Propan-2-yloxy)pyridin-4-amine

• Inchi： 1S/C8H12N2O/c1-6(2)11-8-5-7(9)3-4-10-8/h3-6H,1-2H3,(H2,9,10)
• InChI Key： DUISQAUONICSBN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 285.9±20.0 °C at 760 mmHg
• Flash Point: 126.7±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Propan-2-yloxy)pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Propan-2-yloxy)pyridin-4-amine

Introduction to 2-(Propan-2-yloxy)pyridin-4-amine (CAS No. 1247371-36-3)

2-(Propan-2-yloxy)pyridin-4-amine, with the CAS number 1247371-36-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and an isopropoxy substituent, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-(Propan-2-yloxy)pyridin-4-amine consists of a pyridine ring with an amino group at the 4-position and an isopropoxy group at the 2-position. This arrangement imparts specific chemical and biological properties that have been explored in various studies. The compound's ability to form hydrogen bonds and its lipophilic nature make it an attractive candidate for drug design, particularly in the context of central nervous system (CNS) disorders.

Recent research has highlighted the potential of 2-(Propan-2-yloxy)pyridin-4-amine in several therapeutic areas. One notable application is its use as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain, thereby alleviating symptoms of depression and anxiety. The structural similarity between 2-(Propan-2-yloxy)pyridin-4-amine and certain SSRIs has led to its evaluation as a lead compound for developing more effective and safer antidepressant drugs.

In addition to its potential in psychiatric disorders, 2-(Propan-2-yloxy)pyridin-4-amine has shown promise in neurodegenerative diseases such as Alzheimer's disease. Studies have demonstrated that compounds derived from this scaffold can modulate key enzymes involved in amyloid-beta (Aβ) production, which is a hallmark of Alzheimer's pathology. By inhibiting these enzymes, such compounds may help reduce Aβ accumulation and slow disease progression.

The pharmacokinetic properties of 2-(Propan-2-yloxy)pyridin-4-amine have also been extensively studied. Its good solubility and stability make it suitable for oral administration, which is a desirable feature for drug development. Moreover, the compound exhibits favorable metabolic stability, reducing the risk of rapid degradation in the body and ensuring sustained therapeutic effects.

In preclinical studies, 2-(Propan-2-yloxy)pyridin-4-amine has demonstrated low toxicity and high safety margins, further supporting its potential as a drug candidate. These findings have paved the way for further clinical trials to evaluate its efficacy and safety in human subjects. The ongoing clinical trials are expected to provide valuable insights into the therapeutic potential of this compound and its derivatives.

Beyond its direct applications in drug development, 2-(Propan-2-yloxy)pyridin-4-amine serves as an important intermediate in synthetic chemistry. Its reactivity and functional group versatility make it a useful building block for constructing complex molecules with diverse biological activities. Researchers are continually exploring new synthetic routes to optimize the production of this compound and enhance its utility in various chemical reactions.

The environmental impact of 2-(Propan-2-yloxy)pyridin-4-amine is another area of interest. Studies have shown that it can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, 2-(Propan-2-yloxy)pyridin-4-amine (CAS No. 1247371-36-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use, positioning it as a promising molecule in the quest for improved healthcare solutions.